Cas no 19284-92-5 (3-Methoxy-4-(methylsulfanyl)aniline)

• Product Name: 3-Methoxy-4-(methylsulfanyl)aniline
• CAS No: 19284-92-5
• MF: C₈H₁₁NOS
• MW: 169.244040727615
• MDL: MFCD13188509
• CID: 1385751
• PubChem ID: 598116
• Update Time: 2025-05-19

3-Methoxy-4-(methylsulfanyl)aniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 3-methoxy-4-(methylthio)-
• AKOS017518040
• AS-63771
• 19284-92-5
• 3-Methoxy-4-(methylsulfanyl)aniline #
• HGLLVRIWMKISPS-UHFFFAOYSA-N
• SCHEMBL11356993
• 3-methoxy-4-methylsulfanylaniline
• MFCD13188509
• CS-0314212
• 2-Methylthio-5-amino anisole
• 3-Methoxy-4-(methylsulfanyl)aniline
• 3-Methoxy-4-(methylthio)aniline

• MDL： MFCD13188509
• Inchi： 1S/C8H11NOS/c1-10-7-5-6(9)3-4-8(7)11-2/h3-5H,9H2,1-2H3
• InChI Key： HGLLVRIWMKISPS-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(=CC=1OC)N

Computed Properties

• Exact Mass: 169.05613515g/mol
• Monoisotopic Mass: 169.05613515g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 60.6Ų

Additional information on 3-Methoxy-4-(methylsulfanyl)aniline

3-Methoxy-4-(methylsulfanyl)aniline: Chemical Profile and Recent Applications

3-Methoxy-4-(methylsulfanyl)aniline, with the CAS number 19284-92-5, is a versatile organic compound that has garnered significant attention in the field of pharmaceutical chemistry and material science. This compound, characterized by its aromatic structure featuring a methoxy group at the 3-position and a methylsulfanyl group at the 4-position, exhibits unique chemical properties that make it valuable in various synthetic applications.

The molecular structure of 3-Methoxy-4-(methylsulfanyl)aniline contributes to its reactivity and functionality, making it a useful intermediate in the synthesis of more complex molecules. The presence of both electron-donating (methoxy) and electron-withdrawing (methylsulfanyl) groups allows for diverse chemical transformations, including nucleophilic aromatic substitution, cross-coupling reactions, and metal-catalyzed coupling processes.

In recent years, 3-Methoxy-4-(methylsulfanyl)aniline has been explored for its potential in drug discovery and development. Its aromatic core is a common motif in many bioactive compounds, and modifications at the 3- and 4-positions can lead to enhanced pharmacological properties. For instance, studies have shown that derivatives of this compound exhibit antimicrobial and anti-inflammatory activities, making them promising candidates for further investigation.

One of the most notable applications of 3-Methoxy-4-(methylsulfanyl)aniline is in the synthesis of liquid crystals and organic semiconductors. The rigid aromatic backbone and the presence of polar substituents contribute to its ability to self-assemble into ordered structures, which are essential for applications in display technologies and electronic devices. Recent research has demonstrated its utility in creating novel materials with improved thermal stability and optoelectronic properties.

The chemical synthesis of 3-Methoxy-4-(methylsulfanyl)aniline typically involves multi-step processes starting from readily available aromatic precursors. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and selectivity. These methods not only enhance the efficiency of production but also allow for the introduction of additional functional groups, expanding the compound's utility in downstream applications.

The pharmacological potential of 3-Methoxy-4-(methylsulfanyl)aniline has been further explored through computational modeling and high-throughput screening. These approaches have identified novel derivatives with enhanced binding affinity to biological targets, suggesting their use in developing new therapeutic agents. For example, modifications at the 5-position have been found to improve solubility and bioavailability, critical factors for drug efficacy.

In material science, the unique properties of 3-Methoxy-4-(methylsulfanyl)aniline have led to its incorporation into advanced polymers and coatings. These materials exhibit improved mechanical strength, thermal resistance, and chemical durability, making them suitable for high-performance applications in industries such as aerospace and automotive manufacturing. Additionally, its role as a precursor for conductive polymers has opened new avenues for developing flexible electronics.

The environmental impact of synthesizing and using 3-Methoxy-4-(methylsulfanyl)aniline is also an area of growing interest. Researchers are focusing on developing greener synthetic routes that minimize waste generation and reduce energy consumption. These efforts align with broader trends in sustainable chemistry aimed at reducing the ecological footprint of chemical production processes.

The future prospects for 3-Methoxy-4-(methylsulfanyl)aniline are promising, with ongoing research uncovering new applications across multiple disciplines. As our understanding of its chemical behavior continues to evolve, so too will its role in pharmaceuticals, materials science, and beyond. The compound's unique structure offers a rich foundation for innovation, ensuring its continued relevance in scientific endeavors.